Cas no 1262769-87-8 (2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one)

2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one is a deuterated analog of 3,5,5-trimethylcyclohex-2-en-1-one (isophorone), where five hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect investigations, and NMR spectroscopy applications. The incorporation of deuterium minimizes interference from proton signals, improving spectral resolution in structural and dynamic analyses. Its stable isotopic composition also makes it valuable in mass spectrometry as an internal standard for quantitative assays. The compound retains the reactivity of the parent molecule while offering distinct advantages in tracer studies and metabolic research. High chemical purity and isotopic enrichment ensure reliability in experimental and analytical workflows.

2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one structure

1262769-87-8 structure

Product Name:2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one

CAS No:1262769-87-8

MF:C₉H₁₄O

MW:143.237671375275

CID:1058104

PubChem ID:71310978

Update Time:2025-06-07

2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- Isophorone-[2,4,4,6,6-D5]
- 2,4,4,6,6-pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one
- Isophorone-2,4,4,6,6-d5
- 3,5,5-Trimethyl(~2~H_5_)cyclohex-2-en-1-one
- 2,4,4,6,6-pentadeuterio-3,5,5-trimethyl-cyclohex-2-en-1-one
- CS-0356214
- HY-Y0932S
- Isophorone-2,4,4,6,6-d5, 97 atom % D, 95% (CP)
- 3,5,5-Trimethyl(2H5)-2-cyclohexen-1-one
- DTXSID30746424
- 1262769-87-8
- Isophorone-d5
- 2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one
- Inchi： 1S/C9H14O/c1-7-4-8(10)6-9(2,3)5-7/h4H,5-6H2,1-3H3/i4D,5D2,6D2
- InChI Key： HJOVHMDZYOCNQW-FIFBNPHPSA-N
- SMILES： O=C1C([2H])=C(C)C([2H])([2H])C(C)(C)C1([2H])[2H]

Computed Properties

Exact Mass: 143.135848796g/mol
Monoisotopic Mass: 143.135848796g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 1.6

2,4,4,6,6-Pentadeuterio-3,5,5-trimethylcyclohex-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	738085-10MG	Isophorone-2,4,4,6,6-d<SUB>5</SUB>	1262769-87-8	95%	10mg	¥2714.23	2023-11-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	738085-25MG	Isophorone-2,4,4,6,6-d<SUB>5</SUB>	1262769-87-8	95%	25mg	¥6059.73	2023-11-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	738085-50MG	Isophorone-2,4,4,6,6-d<SUB>5</SUB>	1262769-87-8	95%	50mg	¥11247.03	2023-11-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	738085-100MG	Isophorone-2,4,4,6,6-d<SUB>5</SUB>	1262769-87-8	95%	100mg	¥20141.56	2023-11-25